Cas no 1289015-92-4 (6-amino-5-formylpyridine-3-carboxylic acid)

• Product Name: 6-amino-5-formylpyridine-3-carboxylic acid
• CAS No: 1289015-92-4
• MF: C₇H₆N₂O₃
• MW: 166.13414144516
• CID: 5782883
• PubChem ID: 72217728
• Update Time: 2025-06-12

6-amino-5-formylpyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• AB83709
• 6-amino-5-formylpyridine-3-carboxylic acid
• 1289015-92-4
• 6-AMINO-5-FORMYLNICOTINIC ACID
• EN300-1428807
• 6-AMINO-5-FORMYLNICOTINICACID
• 3-Pyridinecarboxylic acid, 6-amino-5-formyl-

• Inchi： 1S/C7H6N2O3/c8-6-5(3-10)1-4(2-9-6)7(11)12/h1-3H,(H2,8,9)(H,11,12)
• InChI Key： XYUHIGCGECKWBV-UHFFFAOYSA-N
• SMILES： OC(C1=CN=C(C(C=O)=C1)N)=O

Computed Properties

• Exact Mass: 166.03784206g/mol
• Monoisotopic Mass: 166.03784206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 93.3Ų

Additional information on 6-amino-5-formylpyridine-3-carboxylic acid

Introduction to 6-amino-5-formylpyridine-3-carboxylic acid (CAS No: 1289015-92-4)

6-amino-5-formylpyridine-3-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No) 1289015-92-4, is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and structural versatility. The presence of both amino and formyl functional groups in its molecular structure endows it with unique reactivity, making it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The structural framework of 6-amino-5-formylpyridine-3-carboxylic acid consists of a pyridine ring substituted with an amino group at the 6-position, a formyl group at the 5-position, and a carboxylic acid group at the 3-position. This specific arrangement of functional groups allows for multiple synthetic pathways and modifications, enabling chemists to tailor its properties for specific applications. The compound's ability to participate in condensation reactions, nucleophilic additions, and other organic transformations makes it particularly useful in the development of complex molecular architectures.

In recent years, 6-amino-5-formylpyridine-3-carboxylic acid has been extensively studied for its potential applications in drug discovery and development. Its derivatives have shown promise as intermediates in the synthesis of small-molecule inhibitors targeting various therapeutic pathways. For instance, modifications of this core structure have been explored in the design of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The formyl group, in particular, serves as a versatile handle for further functionalization, allowing the introduction of additional pharmacophores or linking groups to enhance binding affinity and selectivity.

One of the most compelling aspects of 6-amino-5-formylpyridine-3-carboxylic acid is its role in the synthesis of bioactive molecules that interact with biological targets at the molecular level. Researchers have leveraged its scaffold to develop novel compounds with antimicrobial, anti-inflammatory, and anticancer properties. The amino group can be coupled with carboxylic acid derivatives via amide bond formation, while the formyl group can undergo reductive amination or condensation reactions to introduce additional complexity. These reactions are fundamental in constructing peptidomimetics and other therapeutic agents that mimic natural bioactive peptides.

The pharmaceutical industry has been particularly interested in derivatives of 6-amino-5-formylpyridine-3-carboxylic acid due to their potential as lead compounds for drug development. Preclinical studies have demonstrated that certain analogs exhibit significant biological activity with favorable pharmacokinetic profiles. These findings have spurred further investigation into optimizing synthetic routes and exploring new derivatives to enhance therapeutic efficacy while minimizing side effects. The compound's versatility as a building block ensures that it remains a cornerstone in medicinal chemistry efforts aimed at addressing unmet medical needs.

Advances in computational chemistry and high-throughput screening technologies have accelerated the discovery process for 6-amino-5-formylpyridine-3-carboxylic acid derivatives. Molecular modeling studies have helped predict binding modes and interactions with target proteins, guiding rational drug design. Additionally, synthetic methodologies have been refined to improve yields and purity, ensuring that researchers can reliably access key intermediates for further exploration. These advancements underscore the compound's importance as a scaffold for developing next-generation therapeutics.

The broader significance of 6-amino-5-formylpyridine-3-carboxylic acid extends beyond its immediate applications in drug discovery. Its structural features make it an excellent candidate for studying fundamental chemical principles and reaction mechanisms. Researchers use this compound as a model system to understand how functional groups influence reactivity and to develop new synthetic strategies. Such insights are crucial for advancing synthetic organic chemistry and enabling more efficient production of complex molecules.

As interest in heterocyclic compounds continues to grow, 6-amino-5-formylpyridine-3-carboxylic acid is poised to play an increasingly important role in future research endeavors. Its unique combination of functional groups offers unparalleled opportunities for innovation, making it a cornerstone of modern medicinal chemistry. By leveraging its synthetic potential and exploring new derivatives, scientists can unlock novel therapeutic strategies that address some of the most pressing challenges in human health.